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Compound of Interest

4-Piperidinyl propanoate
Compound Name:

hydrochloride
CAS No.: 219859-83-3
Cat. No.: B1443299

Get Quote

\ J

A Technical Guide to Identification, Synthesis, and
Safety in Drug Development

Core Directive: Nomenclature & CAS
Identification[1]

In drug development, "4-Piperidinyl propanoate hydrochloride" refers to a specific ester
scaffold often encountered as a metabolic intermediate or a synthetic precursor to opioid
analgesics (e.g., prodine analogs, fentanyl derivatives).

Precise identification is critical because the "common name" is often used loosely to describe
three distinct chemical entities. The table below resolves this ambiguity by mapping the specific
chemical structure to its authoritative CAS Registry Number.

Table 1: CAS Number Lookup & Structural
Differentiation
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*Note: The unsubstituted hydrochloride salt (Piperidin-4-yl propanoate HCI) is rarely isolated as
a commodity chemical due to stability issues (acyl migration). It is typically generated from N-
protected precursors.

Technical Synthesis & Methodology

The synthesis of the 4-piperidinyl propanoate core requires careful control of protecting groups
to prevent N-acylation (formation of an amide) instead of O-acylation (formation of the desired
ester).

Reaction Logic & Pathway

The following Graphviz diagram illustrates the critical decision points in synthesizing the
scaffold. Note the divergence between the "Safe Route" (N-Protection) and the "Direct Route"
(High Risk of side products).
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Figure 1: Synthetic pathway for 4-Piperidinyl Propanoate HCI, highlighting the necessity of N-
protection to avoid amide formation.

Experimental Protocol: Synthesis of the Core Scaffold

Objective: Synthesis of Piperidin-4-yl propanoate Hydrochloride via N-Boc protection.
Reagents:
e 4-Hydroxypiperidine (CAS 5382-17-2)

o Di-tert-butyl dicarbonate (
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e Propionyl chloride[2]
e Triethylamine (

)

e HCI in Dioxane (4M)

Step-by-Step Methodology:

» N-Protection:
o Dissolve 4-hydroxypiperidine (10 mmol) in DCM.
o Add

(1.2 eq) followed by
(1.1 eq) at 0°C.

o Stir at RT for 4 hours. Wash with water/brine, dry over
, and concentrate to yield N-Boc-4-hydroxypiperidine.
o O-Acylation (Esterification):
o Dissolve the N-Boc intermediate in anhydrous DCM.
o Add

(1.5 eq) and cool to 0°C.

o Dropwise add propionyl chloride (1.2 eq). Critical: Maintain low temp to prevent
elimination.

o Stir for 2 hours. Quench with
. Isolate the organic layer.

o Deprotection & Salt Formation:
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Dissolve the ester in minimal dioxane.

[e]

o

Add 4M HCI in dioxane (5 eq) dropwise at 0°C.

[¢]

Precipitate forms immediately. Stir for 1 hour.

[¢]

Filter the white solid and wash with cold diethyl ether.

[e]

Result: 4-Piperidinyl propanoate hydrochloride.[3][4]

Critical Safety & Toxicology (The MPTP Connection)

As a Senior Scientist, | must flag a critical safety hazard associated with N-methylated
derivatives of this scaffold.

If you are synthesizing MPPP (1-methyl-4-phenyl-4-propionoxypiperidine), strictly control the
reaction temperature and pH.

o The Hazard: Overheating or acidic conditions during the esterification of the tertiary alcohol
(1-methyl-4-phenyl-4-piperidinol) causes elimination of the propionyloxy group.

e The Toxin: This elimination yields MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine).

e Mechanism: MPTP crosses the blood-brain barrier and is metabolized by MAO-B into MPP+,
which selectively destroys dopaminergic neurons in the substantia nigra, causing permanent,
irreversible Parkinsonism.

Validation Rule: Every batch of N-methylated 4-propionoxypiperidine must be screened via GC-
MS or HPLC for the presence of the tetrahydropyridine double bond (MPTP impurity) before
any biological handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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